4-Amino-3-pyridinesulfonamide

• IUPAC Name: 4-aminopyridine-3-sulfonamide
• InChI: InChI=1S/C5H7N3O2S/c6-4-1-2-8-3-5(4)11(7,9)10/h1-3H,(H2,6,8)(H2,7,9,10)
• InChI Key: UYHJMFCJYZHINT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1N)S(=O)(=O)N
• Molecular Formula: C5H7N3O2S
• DSSTOX Substance ID: DTXSID30450392
• Molecular Weight: 173.20 g/mol
• CAS RN: 75903-62-7

Description

4-Amino-3-pyridinesulfonamide is a chemical compound with the molecular formula C5H7N3O2S. It is used as a pharmaceutical reference standard.

Molecular Structure Analysis

The molecular structure of 4-Amino-3-pyridinesulfonamide consists of a pyridine ring attached to a sulfonamide group and an amino group. The molecular weight of this compound is 173.193 Da.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Amino-3-pyridinesulfonamide were not found in the available literature, pyrimidines, which are similar compounds, are known to exhibit a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Physical And Chemical Properties Analysis

4-Amino-3-pyridinesulfonamide has a melting point of 162-164°C, a predicted boiling point of 475.8±55.0 °C, and a predicted density of 1.357±0.06 g/cm3. It is slightly soluble in DMSO and methanol.

Scientific Research Applications

Pharmaceutical Applications

. .

Chemical Research

This compound is used in chemical research, particularly in the synthesis of novel compounds. .

Quality Control Testing

. .

Food and Beverage Industry

. It helps ensure the safety and quality of food and beverage products.

Calibration Requirements

. This includes calibrations in pharmaceutical and food and beverage industries.

Bioactive Small Molecules

. These molecules have specific biological effects and are often used in drug discovery and research.

Safety And Hazards

4-Amino-3-pyridinesulfonamide may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for 4-Amino-3-pyridinesulfonamide were not found in the available literature, there is ongoing research into the development of new pyrimidines as anti-inflammatory agents.

Synthesis routes and methods I

Procedure details

4-Azido-pyridine-3-sulfonic acid amide (3.75 g, 18.83 mmol) was dissolved in methanol (80 mL). Sodium borohydride (0.712 g, 18.83 mmol) was carefully added portionwise. Vigorous effervescence was observed. The mixture continued to stir at 25° C. for 25 min. The mixture was concentrated in vacuo to a thick yellow sludge. The residue was dissolved in a mixture of ethyl acetate (200 mL) and saturated aqueous ammonium chloride solution (200 mL). The aqueous layer was back extracted with ethyl acetate (6×200 mL). The combined organic layers were dried over magnesium sulfate, filtered and concentrated in vacuo to afford the desired product, 4-amino-pyridine-3-sulfonic acid amide (1.8 g, 10.4 mmol, 55%), as a pale yellow solid. 1H NMR (400 MHz, DMSO-d6) δ: 6.63 (2H, bs), 6.68 (1H, d, J=5.4 Hz), 7.40 (2H, bs), 8.06 (1H, d, J=5.5 Hz), 8.43 (1H, s).

Synthesis routes and methods II

Procedure details

15 g of 4-chloropyridine-3-sulfonamide are dissolved in 150 cm3 of concentrated aqueous ammonia. The clear solution is saturated with a stream of gaseous ammonia for exactly half an hour before being introduced into a sealed tube. The tube is placed at 150° C. for 18 hours.